Cas no 127593-21-9 (Methyl 3-hydroxyundecanoate)
Methyl 3-hydroxyundecanoate structure
Product Name:Methyl 3-hydroxyundecanoate
CAS No:127593-21-9
MF:C12H24O3
MW:216.317164421082
CID:1226022
PubChem ID:568482
Update Time:2025-04-20
Methyl 3-hydroxyundecanoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-hydroxyundecanoate
- 3-HYDROXY C11:0 METHYL ESTER
- 3-hydroxy Undecanoic Acid methyl ester
- ODWHGFYACOPLGF-UHFFFAOYSA-N
- DB-262368
- 127593-21-9
- MFCD00673454
- PD077258
- Undecanoic acid, 3-hydroxy-, methyl ester
- 129758-71-0
- 3-Hydroxyundecanoic acid methyl ester
- SCHEMBL7600026
- Methyl 3-hydroxyundecanoate #
- E89509
-
- Inchi: 1S/C12H24O3/c1-3-4-5-6-7-8-9-11(13)10-12(14)15-2/h11,13H,3-10H2,1-2H3
- InChI Key: ODWHGFYACOPLGF-UHFFFAOYSA-N
- SMILES: OC(CC(=O)OC)CCCCCCCC
Computed Properties
- Exact Mass: 216.17300
- Monoisotopic Mass: 216.17254462g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 10
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53000
- LogP: 2.66100
Methyl 3-hydroxyundecanoate Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
127593-21-9 (Methyl 3-hydroxyundecanoate) Related Products
- 32328-03-3(Diethyl 3-hydroxyglutarate)
- 3976-69-0(Methyl (R)-(-)-3-hydroxybutyrate)
- 7250-55-7(1,5-dimethyl 3-hydroxypentanedioate)
- 21188-58-9(3-Hydroxyhexanoic Acid Methyl Ester)
- 56009-31-5(Methyl 3-Hydroxypentanoate)
- 53562-86-0(Methyl (S)-(+)-3-hydroxybutyrate)
- 2305-25-1(Ethyl 3-hydroxyhexanoate)
- 1487-49-6(Methyl 3-Hydroxybutyrate)
- 42558-50-9(methyl (3S)-3-hydroxypentanoate)
- 51883-36-4(3-Hydroxyhexadecanoic Acid Methyl Ester)
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